Cas no 1340465-00-0 ((4-Amino-2,2-dimethyloxan-4-yl)methanol)

• Product Name: (4-Amino-2,2-dimethyloxan-4-yl)methanol
• CAS No: 1340465-00-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD19653647
• CID: 5618080
• PubChem ID: 64138051
• Update Time: 2025-05-25

(4-Amino-2,2-dimethyloxan-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1340465-00-0
• AKOS013455948
• EN300-2968949
• (4-amino-2,2-dimethyloxan-4-yl)methanol
• (4-Amino-2,2-dimethyloxan-4-yl)methanol

• MDL： MFCD19653647
• Inchi： 1S/C8H17NO2/c1-7(2)5-8(9,6-10)3-4-11-7/h10H,3-6,9H2,1-2H3
• InChI Key： VYVXUOZFAODJMF-UHFFFAOYSA-N
• SMILES： O1CCC(CO)(CC1(C)C)N

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on (4-Amino-2,2-dimethyloxan-4-yl)methanol

Chemical Profile of (4-Amino-2,2-dimethyloxan-4-yl)methanol (CAS No. 1340465-00-0)

(4-Amino-2,2-dimethyloxan-4-yl)methanol, identified by its CAS number 1340465-00-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique oxane ring structure substituted with an amino group and a methylated hydroxymethyl moiety, has garnered attention due to its potential applications in drug development and molecular biology research.

The oxane ring, a six-membered heterocyclic ether, is a common structural motif in natural products and pharmaceuticals. Its stability and flexibility make it an attractive scaffold for designing biologically active molecules. In (4-Amino-2,2-dimethyloxan-4-yl)methanol, the presence of the amino group at the 4-position introduces a basic nitrogen that can participate in hydrogen bonding or coordinate with metal ions, while the 2,2-dimethyl substitution enhances the steric environment around the ring, influencing its conformational preferences.

This compound has been studied for its utility in synthesizing more complex molecules. The hydroxymethyl group at the 4-position provides a reactive site for further functionalization via oxidation or esterification, making it a valuable intermediate in organic synthesis. Recent research has highlighted its role in the development of novel heterocyclic compounds with potential pharmacological activity.

One of the most intriguing aspects of (4-Amino-2,2-dimethyloxan-4-yl)methanol is its incorporation into drug-like molecules. The oxane ring's mimicry of carbohydrate structures has been exploited in designing inhibitors of enzymes that interact with sugars. For instance, derivatives of this compound have shown promise as inhibitors of glycosidases, which are enzymes involved in various metabolic pathways and are implicated in diseases such as diabetes and cancer.

Recent advances in computational chemistry have enabled the prediction of binding affinities and interactions between (4-Amino-2,2-dimethyloxan-4-yl)methanol and biological targets. Molecular docking studies have identified its potential as a scaffold for small-molecule drugs that can modulate protein-protein interactions. These studies suggest that modifications to the amino and hydroxymethyl groups could enhance binding to specific receptors or enzymes, leading to improved therapeutic efficacy.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. The oxane ring can be constructed via cyclization reactions from epoxides or through metal-catalyzed reactions involving aldehydes and ketones. The introduction of the amino group can be achieved through reductive amination or direct functionalization of the hydroxymethyl group. These synthetic strategies have been optimized for high yield and purity, making (4-Amino-2,2-dimethyloxan-4-yl)methanol accessible for further chemical manipulation.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The unique structural features of the oxane ring contribute to its solubility and stability in various solvents, making it a candidate for use in polymer chemistry and nanotechnology. Researchers have explored its incorporation into polymeric matrices to enhance mechanical properties or to create functional materials with specific biological activities.

The biological activity of derivatives of (4-Amino-2,2-dimethyloxan-4-yl)methanol has been further investigated through cell-based assays and animal models. Preliminary studies have shown that certain derivatives exhibit anti-inflammatory properties by modulating cytokine production. These findings are particularly relevant given the increasing interest in developing novel therapeutics for chronic inflammatory diseases.

The development of new synthetic methodologies continues to drive innovation in the use of (4-Amino-2,2-dimethyloxan-4-yl)methanol. Advances in flow chemistry and biocatalysis have enabled more efficient and sustainable routes to this compound and its derivatives. These techniques not only improve yield but also reduce waste generation, aligning with green chemistry principles.

In conclusion, (4-Amino-2,2-dimethyloxan-4-yl)methanol (CAS No. 1340465-00-0) is a versatile compound with significant potential in pharmaceuticals, materials science, and bioorganic chemistry. Its unique structural features make it an attractive scaffold for designing biologically active molecules, while recent research highlights its role in drug development and innovative synthetic strategies. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in advancing scientific discovery and therapeutic innovation.